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Introduction

BRD4 (Bromodomain-containing protein 4) is a key epigenetic reader and a member of the
Bromodomain and Extra-Terminal (BET) family of proteins. It plays a critical role in the
regulation of gene transcription and is implicated in the pathogenesis of various diseases,
including cancer. BRD4 inhibitors have emerged as a promising class of therapeutic agents by
competitively binding to the bromodomains of BRD4, thereby preventing its interaction with
acetylated histones and disrupting downstream oncogenic signaling pathways.

BRD4 Inhibitor-15 (also known as compound 13) is a potent and specific inhibitor of BRD4
with a reported IC50 of 18 nM.[1][2] It has been shown to induce apoptosis in cancer cells by
regulating the Bcl-2/Bax protein axis and activating the caspase-3 signaling pathway.[1]
Furthermore, BRD4 Inhibitor-15 effectively down-regulates the expression of the oncoprotein
c-Myc, a key target of BRD4, making it a valuable tool for research in areas such as prostate
cancer.[1][2]

These application notes provide detailed protocols for the preparation of BRD4 Inhibitor-15
stock solutions and outline its application in cell-based assays.
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Quantitative Data Summary

The following table summarizes the key quantitative data for BRD4 Inhibitor-15.

Property Value Source

Catalog Number HY-143235 MedchemExpress
CAS Number 2761366-60-1

Molecular Formula C22H21N302

Molecular Weight 359.42 g/mol

IC50 (BRD4) 18 nM

Cellular IC50 (22RV1 cells) 8.27 £ 0.28 uM

Cellular IC50 (LNCaP cells) 7.33£0.49 uM

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
BRD4 Inhibitor-15

This protocol describes the preparation of a 10 mM stock solution of BRD4 Inhibitor-15 in
Dimethyl Sulfoxide (DMSO).

Materials:

BRD4 Inhibitor-15 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:
e Determine the required mass of BRD4 Inhibitor-15.

o Use the following formula to calculate the mass (in mg) required to prepare the desired
volume of a 10 mM stock solution:

» Mass (mg) = 10 mmol/L * Volume (L) * 359.42 g/mol * 1000 mg/g
o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:
= Mass (mg) = 10 * 0.001 * 359.42 = 3.5942 mg
e Weigh the BRD4 Inhibitor-15.

o Carefully weigh the calculated amount of BRD4 Inhibitor-15 powder using an analytical
balance in a sterile weighing boat or directly into a sterile microcentrifuge tube.

e Dissolve the inhibitor in DMSO.

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed inhibitor. For a 10 mM solution, if you weighed 3.5942 mg, you would add 1
mL of DMSO.

o Cap the tube securely.
e Ensure complete dissolution.

o Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.
Gentle warming in a 37°C water bath may be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no undissolved particles.

o Storage of the stock solution.

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).

Safety Precautions:

 BRD4 Inhibitor-15 is a potent bioactive compound. Handle with care, wearing appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area or a chemical fume hood when handling the solid compound
and concentrated DMSO solutions.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.
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Click to download full resolution via product page

Caption: Workflow for preparing BRD4 Inhibitor-15 stock solution.
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Caption: Simplified BRD4 signaling pathway and the mechanism of action of BRD4 Inhibitor-
15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]
e 2. myc in 2 — TargetMol Chemicals [targetmol.com]

» To cite this document: BenchChem. [Application Notes and Protocols: BRD4 Inhibitor-15].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143341/docs#application-notes-and-protocols-
brd4-inhibitor-15]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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